Cas no 886494-28-6 (5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester)

• Product Name: 5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester
• CAS No: 886494-28-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3140113
• PubChem ID: 7148497
• Update Time: 2025-04-21

5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(4-Amino-2-methyl-phenyl)-furan-2-carboxylic acid methyl ester
• A57815
• 886494-28-6
• MFCD06739686
• methyl5-(4-amino-2-methylphenyl)furan-2-carboxylate
• methyl 5-(4-amino-2-methylphenyl)furan-2-carboxylate

• MDL： MFCD06739686
• Inchi： 1S/C13H13NO3/c1-8-7-9(14)3-4-10(8)11-5-6-12(17-11)13(15)16-2/h3-7H,14H2,1-2H3
• InChI Key： HVPDXTDPEFQPKB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 231.08954328Da
• Monoisotopic Mass: 231.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų